Cas no 2034240-30-5 (1-[(4-fluorophenyl)methyl]-3-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]urea)

• Product Name: 1-[(4-fluorophenyl)methyl]-3-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]urea
• CAS No: 2034240-30-5
• MF: C₂₁H₂₅FN₂O₃
• MW: 372.433209180832
• CID: 5334051
• Update Time: 2025-10-22

1-[(4-fluorophenyl)methyl]-3-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorobenzyl)-3-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)urea
• 1-[(4-fluorophenyl)methyl]-3-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]urea

• Inchi： 1S/C21H25FN2O3/c22-19-8-6-16(7-9-19)14-23-20(25)24-15-21(26,17-4-2-1-3-5-17)18-10-12-27-13-11-18/h1-9,18,26H,10-15H2,(H2,23,24,25)
• InChI Key： OILKJVXSELOTDX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(NCC(C1C=CC=CC=1)(C1CCOCC1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 458
• XLogP3: 2.2
• Topological Polar Surface Area: 70.6

Additional information on 1-[(4-fluorophenyl)methyl]-3-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]urea

Comprehensive Overview of 1-[(4-fluorophenyl)methyl]-3-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]urea (CAS No. 2034240-30-5)

1-[(4-fluorophenyl)methyl]-3-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]urea (CAS No. 2034240-30-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. The compound's molecular structure combines a urea backbone with a 4-fluorophenyl group and a hydroxy-substituted tetrahydropyran (oxan-4-yl) moiety, making it a promising candidate for drug discovery. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

The compound's CAS No. 2034240-30-5 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its systematic name, 1-[(4-fluorophenyl)methyl]-3-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]urea, reflects its intricate architecture, which includes a phenyl ring, a fluorine atom, and a tetrahydropyran ring. These functional groups contribute to its physicochemical properties, such as solubility, stability, and bioavailability, which are essential for its potential use in medicinal chemistry.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments for complex diseases. 1-[(4-fluorophenyl)methyl]-3-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]urea aligns with this trend, as its structure suggests potential interactions with enzymes or receptors involved in inflammatory or metabolic disorders. This has led to increased searches for "urea derivatives in drug discovery" and "fluorophenyl compounds in pharmacology," highlighting its relevance in contemporary research.

The compound's hydroxy and oxan-4-yl groups are particularly noteworthy, as they may enhance its binding affinity to biological targets. Such features are often explored in the context of "structure-activity relationship (SAR) studies," a hot topic in drug development. Researchers are also investigating whether this compound could serve as a scaffold for designing new kinase inhibitors or GPCR modulators, given the growing interest in these drug classes.

From a synthetic chemistry perspective, 1-[(4-fluorophenyl)methyl]-3-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]urea presents challenges and opportunities. Its preparation likely involves multi-step organic reactions, including urea formation, fluorophenyl incorporation, and stereoselective hydroxylation. These processes are of interest to chemists searching for "efficient synthesis of complex ureas" or "fluorinated building blocks in organic chemistry."

Beyond its potential therapeutic applications, CAS No. 2034240-30-5 is also relevant in material science. The compound's aromatic and heterocyclic components could contribute to the development of advanced polymers or functional materials, aligning with the rising demand for "smart materials in nanotechnology." Its stability under various conditions makes it a candidate for further exploration in this field.

In conclusion, 1-[(4-fluorophenyl)methyl]-3-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]urea represents a fascinating intersection of chemistry, biology, and materials science. Its unique structure and potential applications make it a subject of ongoing research, with implications for drug discovery, synthetic methodology, and advanced materials. As scientific inquiries into "fluorophenyl-based bioactive compounds" and "urea derivatives in medicinal chemistry" continue to grow, this compound is poised to remain a focal point in interdisciplinary studies.